Cas no 1806482-09-6 (3-(Difluoromethyl)-2-propionylmandelic acid)

• Product Name: 3-(Difluoromethyl)-2-propionylmandelic acid
• CAS No: 1806482-09-6
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 4939138
• Update Time: 2025-05-27

3-(Difluoromethyl)-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-propionylmandelic acid

• Inchi： 1S/C12H12F2O4/c1-2-8(15)9-6(10(16)12(17)18)4-3-5-7(9)11(13)14/h3-5,10-11,16H,2H2,1H3,(H,17,18)
• InChI Key： QNMHJGSCTAUZKR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(=O)O)O)=C1C(CC)=O)F

Computed Properties

• Exact Mass: 258.07036518 g/mol
• Monoisotopic Mass: 258.07036518 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 258.22

Additional information on 3-(Difluoromethyl)-2-propionylmandelic acid

Comprehensive Overview of 3-(Difluoromethyl)-2-propionylmandelic acid (CAS No. 1806482-09-6): Properties, Applications, and Industry Relevance

3-(Difluoromethyl)-2-propionylmandelic acid (CAS No. 1806482-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group and a propionylmandelic acid backbone makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in designing enzyme inhibitors and metabolic modulators.

The compound's chemical stability and reactivity under mild conditions make it a preferred choice for synthetic chemists. Its mandelic acid derivative structure contributes to its solubility in polar solvents, facilitating its use in aqueous reaction systems. Recent studies highlight its role in developing sustainable agrochemicals, aligning with the global push for environmentally friendly farming solutions. This aligns with trending searches like "green chemistry in agriculture" and "eco-friendly crop protection," reflecting growing industry demand.

From a pharmaceutical perspective, 3-(Difluoromethyl)-2-propionylmandelic acid is being investigated for its potential in anti-inflammatory and antimicrobial applications. Its fluorine-containing moiety enhances membrane permeability, a critical factor in drug bioavailability—a topic frequently queried in AI-driven drug design forums. The compound's structure-activity relationship (SAR) is also a subject of ongoing research, with computational chemistry tools aiding in predictive modeling.

In analytical chemistry, the compound's distinct spectroscopic properties (e.g., NMR and mass spectrometry signatures) enable precise quantification—addressing common laboratory challenges like "trace analysis of fluorinated compounds." Its thermal stability (up to 150°C) further supports its use in high-temperature processes, a feature highlighted in industrial scale-up synthesis discussions.

The synthesis of CAS 1806482-09-6 typically involves multi-step organic reactions, including fluorination and esterification protocols. Recent patents emphasize catalytic methods to improve yield—a response to the "cost-effective chemical synthesis" queries prevalent in R&D communities. Regulatory assessments confirm its compliance with major REACH and FDA guidelines for research use, though commercial applications require case-specific evaluations.

Market trends indicate rising demand for fluorine-based intermediates, with 3-(Difluoromethyl)-2-propionylmandelic acid positioned as a high-value building block. Its compatibility with continuous flow chemistry systems—a hot topic in "process intensification"—enhances its appeal for modern manufacturing. Suppliers increasingly provide custom purity grades (98%-99.5%) to meet diverse research needs, as reflected in procurement platform search analytics.

Future directions include exploring its chiral resolution potential for asymmetric synthesis, addressing the "enantioselective catalysis" interest surge. Collaborative studies between academia and industry aim to expand its utility in bioconjugation techniques—another trending search term in biopharmaceutical innovation circles. With its balanced lipophilicity (LogP ~1.8) and hydrogen bonding capacity, this compound exemplifies the convergence of medicinal chemistry and materials science.